Cas no 2172213-06-6 (4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol
• CAS No: 2172213-06-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6202202
• PubChem ID: 165602213
• Update Time: 2025-05-22

4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol
• 4-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-3-ol
• EN300-1627114
• 2172213-06-6

• Inchi： 1S/C9H15N3O/c1-12-3-2-11-9(12)4-7-5-10-6-8(7)13/h2-3,7-8,10,13H,4-6H2,1H3
• InChI Key： ZWJGVZWOVLYANI-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC1=NC=CN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol

Comprehensive Analysis of 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol (CAS No. 2172213-06-6): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol (CAS No. 2172213-06-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique imidazole and pyrrolidine moieties, offers a versatile scaffold for drug discovery and biochemical applications. Researchers are increasingly focusing on its potential as a bioactive intermediate, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators.

The structural complexity of 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol enables interactions with various biological targets. Its hydrogen-bonding capabilities and spatial configuration make it a promising candidate for GPCR (G-protein-coupled receptor) targeting, a hot topic in modern pharmacology. Recent studies highlight its relevance in addressing neurodegenerative disorders, aligning with the growing public interest in brain health supplements and cognitive enhancers.

From a synthetic perspective, the compound’s CAS No. 2172213-06-6 serves as a critical identifier for researchers investigating structure-activity relationships (SAR). Its chiral center at the pyrrolidin-3-ol position opens avenues for stereoselective synthesis, a trending subtopic in green chemistry discussions. Laboratories optimizing catalytic asymmetric reactions often reference this compound due to its balanced lipophilicity and water solubility—properties highly sought after in drug formulation.

The rise of AI-driven drug discovery has further amplified interest in 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol. Machine learning models frequently analyze its molecular descriptors to predict ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. This aligns with frequent search queries like "computational chemistry for drug design" and "optimizing bioavailability in small molecules". Notably, its imidazole ring contributes to metal ion chelation, a property explored in anticancer research and diagnostic agent development.

In industrial contexts, the compound’s stability under physiological pH conditions makes it valuable for prodrug strategies—a trending solution for oral drug delivery challenges. Patent databases reveal its incorporation into sustained-release formulations, addressing the demand for long-acting medications. Furthermore, its potential as a building block for peptidomimetics resonates with the surge in biologics research.

Environmental considerations are also paramount. Recent publications evaluate the biodegradation pathways of CAS No. 2172213-06-6, responding to the global emphasis on sustainable pharmaceuticals. Its low ecotoxicity profile positions it favorably compared to traditional heterocyclic compounds, making it a subject of green pharmacy initiatives.

As the scientific community prioritizes precision medicine, the role of 4-(1-methyl-1H-imidazol-2-yl)methylpyrrolidin-3-ol in personalized therapeutics continues to expand. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques ensures its relevance in cutting-edge research. With ongoing investigations into its kinase inhibition potential and anti-inflammatory mechanisms, this compound remains at the forefront of innovative drug development.